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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B033771 Get Quote

Technical Support Center: C.I. Acid Yellow 42
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with C.I. Acid
Yellow 42.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Acid Yellow 42?

C.I. Acid Yellow 42 is a bright yellow, water-soluble anionic dye.[1][2][3] It is an azo dye,

characterized by the presence of one or more azo groups (-N=N-).[4] Its chemical formula is

C₃₂H₂₄N₈Na₂O₈S₂ and it has a molecular weight of 758.69 g/mol .[3][5]

Q2: What are the primary solvents for C.I. Acid Yellow 42?

C.I. Acid Yellow 42 is soluble in water, where it forms a lemon-yellow solution.[1][6] It is also

soluble in ethanol and slightly soluble in acetone.[1][6]

Q3: How does pH affect the color of C.I. Acid Yellow 42 solutions?

The color of aqueous solutions of C.I. Acid Yellow 42 is stable in the presence of concentrated

hydrochloric acid and concentrated sodium hydroxide, remaining lemon-yellow.[1][6] However,

the solubility of azo dyes can be pH-dependent, with anionic dyes generally being more soluble

in acidic conditions.[7][8]
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Q4: Are there any known interferences with C.I. Acid Yellow 42?

Yes, the color of C.I. Acid Yellow 42 solutions can be affected by the presence of certain metal

ions. Copper ions can cause the color to become slightly reddish and dark, while iron ions can

cause it to turn dark green.[1][6] Chromium ions do not appear to affect the color.[1][6]

Q5: How should C.I. Acid Yellow 42 be stored?

C.I. Acid Yellow 42 powder is stable under normal temperatures and pressures.[5] It should be

stored in a cool, dry place in a tightly sealed, light-resistant container.[5] Stock solutions can be

stored for several days to a couple of weeks, but it is best to prepare fresh solutions for critical

experiments.[9]

Solubility Data
The following table summarizes the known solubility of C.I. Acid Yellow 42 in various solvents.

Solvent Solubility Temperature Reference

Water 17.27 g/L 20°C [2]

Water Soluble Not Specified [1]

Ethanol Soluble Not Specified [1]

Acetone Slightly Soluble Not Specified [1]

Experimental Protocols
Preparation of a 1% (w/v) Stock Solution of C.I. Acid
Yellow 42
This protocol outlines the steps to prepare a 1% (weight/volume) stock solution, which is a

common starting concentration for many laboratory applications.

Materials:

C.I. Acid Yellow 42 powder
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Distilled or deionized water

100 mL volumetric flask

Beaker

Glass stirring rod

Weighing paper or boat

Spatula

Hot plate

Procedure:

Weighing the Dye: Accurately weigh 1.0 g of C.I. Acid Yellow 42 powder using an analytical

balance.

Making a Paste: Transfer the powder to a beaker. Add a small amount of hot water

(approximately 5-10 mL) and use the stirring rod to create a smooth paste. This helps to

prevent clumping when the bulk of the solvent is added.

Dissolving the Dye: Gradually add more hot water to the beaker while continuously stirring

until the dye is fully dissolved. You can gently heat the solution on a hot plate to aid

dissolution, but do not boil.

Transfer to Volumetric Flask: Carefully transfer the dissolved dye solution into a 100 mL

volumetric flask.

Rinsing: Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask to ensure all the dye is transferred. Repeat this step 2-3 times.

Final Volume Adjustment: Allow the solution to cool to room temperature. Then, add distilled

water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.
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Storage: Store the stock solution in a clearly labeled, sealed container, protected from light.

Troubleshooting Guide
Caption: A logical workflow for troubleshooting solubility issues with C.I. Acid Yellow 42.

Q: My C.I. Acid Yellow 42 solution is cloudy or has formed a precipitate. What should I do?

A: Cloudiness or precipitation can occur for several reasons. Here’s a step-by-step guide to

troubleshoot this issue:

Check the Concentration: You may have exceeded the solubility limit of the dye in the

chosen solvent. The solubility of C.I. Acid Yellow 42 in water at 20°C is approximately 17.27

g/L.[2] If your concentration is higher, try diluting the solution.

Temperature: The solubility of many dyes increases with temperature. Try gently warming the

solution while stirring to see if the precipitate dissolves.

pH of the Solution: For anionic dyes like Acid Yellow 42, solubility is often better in acidic

conditions.[7][8] You can try lowering the pH of the solution by adding a small amount of a

weak acid, such as acetic acid.

Solvent Purity: Ensure that you are using high-purity distilled or deionized water. The

presence of ions in tap water can sometimes lead to precipitation.

Filtration: If the above steps do not resolve the issue, the precipitate might be due to

insoluble impurities. In this case, you can filter the solution using a syringe filter or other

appropriate filtration method.

Q: The color of my C.I. Acid Yellow 42 solution seems to have changed. Why did this happen?

A: As mentioned earlier, the presence of copper or iron ions can alter the color of the solution.

[1][6] Ensure that your glassware is thoroughly clean and that your water source is free from

these metal contaminants.

Signaling Pathway and Experimental Workflow
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While C.I. Acid Yellow 42 is a fluorescent dye, there is currently no specific information

available in the scientific literature detailing its use in the study of cellular signaling pathways.

However, fluorescent dyes are fundamental tools in cell biology and drug development for

visualizing cellular components and processes. Below is a generalized workflow for how a

fluorescent dye like C.I. Acid Yellow 42 could potentially be used in a cell-based assay.

Caption: A general experimental workflow for a cell-based fluorescence assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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